Cas no 154993-52-9 (3,22,23-Trihydroxyergostan-6-one; (3β,5α,22R,23R,24S)-form, 3-O-Tetradecanoyl)

• Product Name: 3,22,23-Trihydroxyergostan-6-one; (3β,5α,22R,23R,24S)-form, 3-O-Tetradecanoyl
• CAS No: 154993-52-9
• MF: C₄₂H₇₄O₅
• MW: 659.033974170685
• CID: 6739453
• Update Time: 2024-03-03

3,22,23-Trihydroxyergostan-6-one; (3β,5α,22R,23R,24S)-form, 3-O-Tetradecanoyl Chemical and Physical Properties

Names and Identifiers

• 3,22,23-Trihydroxyergostan-6-one; (3β,5α,22R,23R,24S)-form, 3-O-Tetradecanoyl

• Inchi： 1S/C42H74O5/c1-8-9-10-11-12-13-14-15-16-17-18-19-38(44)47-31-22-24-42(7)35-23-25-41(6)33(30(5)40(46)39(45)29(4)28(2)3)20-21-34(41)32(35)27-37(43)36(42)26-31/h28-36,39-40,45-46H,8-27H2,1-7H3
• InChI Key： QHXCSFDQHIRPOP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(OC1CC2C(C3C(CC2=O)C2C(C(C(C(C(C(C(C)C)C)O)O)C)CC2)(C)CC3)(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• XLogP3: 13.508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ecdysteroids